N-(3-butoxypropyl)-3,4,5-trimethoxybenzamide

• IUPAC Name: N-(3-butoxypropyl)-3,4,5-trimethoxybenzamide
• InChI: InChI=1S/C17H27NO5/c1-5-6-9-23-10-7-8-18-17(19)13-11-14(20-2)16(22-4)15(12-13)21-3/h11-12H,5-10H2,1-4H3,(H,18,19)
• InChI Key: QAVODXPGGCQUIH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOCCCNC(=O)C1=CC(=C(C(=C1)OC)OC)OC
• Molecular Formula: C17H27NO5
• Molecular Weight: 325.4 g/mol

Description

N-(3-butoxypropyl)-3,4,5-trimethoxybenzamide: is an organic compound characterized by the presence of a benzamide core substituted with three methoxy groups and a butoxypropyl chain

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-(3-butoxypropyl)-3,4,5-trimethoxybenzamide typically involves the reaction of 3,4,5-trimethoxybenzoic acid with 3-butoxypropylamine. The reaction is carried out under reflux conditions in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified through recrystallization or column chromatography.

Industrial Production Methods: On an industrial scale, the production of this compound may involve continuous flow synthesis techniques to enhance efficiency and yield. The use of automated reactors and optimized reaction conditions can further streamline the production process.

Chemical Reactions Analysis

Types of Reactions: N-(3-butoxypropyl)-3,4,5-trimethoxybenzamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The amide group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Substitution: Sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents.

Major Products Formed:

Oxidation: Formation of 3,4,5-trimethoxybenzoic acid derivatives.

Reduction: Formation of N-(3-butoxypropyl)-3,4,5-trimethoxybenzylamine.

Substitution: Formation of various substituted benzamides depending on the nucleophile used.

Scientific Research Applications

N-(3-butoxypropyl)-3,4,5-trimethoxybenzamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its structural similarity to other bioactive compounds.

Industry: Utilized in the development of advanced materials, such as smart windows and thermochromic hydrogels.

Mechanism of Action

The mechanism of action of N-(3-butoxypropyl)-3,4,5-trimethoxybenzamide involves its interaction with specific molecular targets. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

• N-(3-butoxypropyl)-4-methoxybenzenesulfonamide
• N-(3-butoxypropyl)-1-(4-fluorobenzoyl)-4-piperidinecarboxamide
• 3-butoxypropylamine

Comparison: N-(3-butoxypropyl)-3,4,5-trimethoxybenzamide is unique due to the presence of three methoxy groups on the benzamide core, which can influence its chemical reactivity and biological activity. Compared to similar compounds, it may exhibit different solubility, stability, and interaction profiles with biological targets .